Cas no 460334-79-6 (N-(6-methoxy-1,3-benzothiazol-2-yl)-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide
• CAS No: 460334-79-6
• MF: C₂₁H₂₃N₃O₄S₂
• MW: 445.555022478104
• CID: 5447135
• Update Time: 2025-05-26

N-(6-methoxy-1,3-benzothiazol-2-yl)-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methoxy-1,3-benzothiazol-2-yl)-1-(4-methylphenyl)sulfonylpiperidine-4-carboxamide
• N-(6-methoxy-1,3-benzothiazol-2-yl)-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C21H23N3O4S2/c1-14-3-6-17(7-4-14)30(26,27)24-11-9-15(10-12-24)20(25)23-21-22-18-8-5-16(28-2)13-19(18)29-21/h3-8,13,15H,9-12H2,1-2H3,(H,22,23,25)
• InChI Key： QNWVYDOGXZGGQB-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)CCC(C(NC2=NC3=CC=C(OC)C=C3S2)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-(6-methoxy-1,3-benzothiazol-2-yl)-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide

Comprehensive Overview of N-(6-methoxy-1,3-benzothiazol-2-yl)-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide (CAS No. 460334-79-6)

The compound N-(6-methoxy-1,3-benzothiazol-2-yl)-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide, with the CAS number 460334-79-6, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This benzothiazole derivative is characterized by its unique structural features, including a methoxybenzothiazole core and a piperidine-4-carboxamide moiety linked via a tosyl (p-toluenesulfonyl) group. Its molecular architecture makes it a promising candidate for various applications, particularly in drug discovery and development.

Researchers have shown growing interest in N-(6-methoxy-1,3-benzothiazol-2-yl)-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide due to its potential biological activities. The benzothiazole scaffold is known for its diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of the piperidine ring and tosyl group further enhances its versatility, making it a subject of study in the context of enzyme inhibition and receptor modulation. Recent studies have explored its role in targeting specific proteins involved in cellular signaling pathways, aligning with the current trend of precision medicine.

In the realm of drug design, CAS 460334-79-6 stands out as a valuable intermediate or lead compound. Its structural complexity allows for fine-tuning of physicochemical properties, such as solubility and bioavailability, which are critical factors in modern pharmaceutical development. The methoxy and sulfonyl functional groups contribute to its metabolic stability, a key consideration in the design of long-acting therapeutics. This aligns with the increasing demand for sustained-release formulations and targeted drug delivery systems, which are among the most searched topics in pharmacology and biotechnology today.

The synthesis of N-(6-methoxy-1,3-benzothiazol-2-yl)-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide involves multi-step organic reactions, highlighting the importance of green chemistry principles in its production. With the growing emphasis on sustainable synthesis and environmentally friendly processes, researchers are exploring catalytic methods and solvent-free conditions to optimize its preparation. This resonates with the broader scientific community's focus on reducing the environmental footprint of chemical manufacturing, a topic frequently searched in academic and industrial circles.

From an analytical perspective, CAS 460334-79-6 presents challenges and opportunities in characterization. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to elucidate its structure and purity. These methods are integral to quality control in pharmaceutical production, a subject of high relevance given the rising standards in regulatory compliance and drug safety. The compound's spectral data and crystallographic parameters are often shared in open-access databases, contributing to the collaborative spirit of modern scientific research.

In conclusion, N-(6-methoxy-1,3-benzothiazol-2-yl)-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide represents a fascinating example of how molecular design can yield compounds with significant potential in life sciences. Its study not only advances our understanding of structure-activity relationships but also addresses contemporary challenges in drug development and sustainable chemistry. As research continues, this compound may well emerge as a cornerstone in the next generation of therapeutic agents, reflecting the dynamic interplay between innovation and application in the chemical sciences.